Cas no 68818-86-0 (9,10-Diethoxyanthracene)

• Product Name: 9,10-Diethoxyanthracene
• CAS No: 68818-86-0
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• MDL: MFCD00209643
• CID: 90450
• PubChem ID: 111623
• Update Time: 2025-07-23

9,10-Diethoxyanthracene Chemical and Physical Properties

Names and Identifiers

• 9,10-Diethoxyanthracene
• 9,10-Diaethoxy-anthracen
• 9,10-Diethoxyanthracen
• 9,10-diethoxy-anthracene
• 9,10-diethoxyantracene
• Anthracene,9,10-diethoxy
• Anthracene, 9,10-diethoxy-
• VZ31052
• ZB006649
• AK401066
• ST50826020
• A836257
• NS00036705
• CS-0319571
• FT-0641210
• DTXSID5071757
• AMY18614
• V6QQU7MM9Z
• C76177
• MFCD00209643
• DS-13228
• SCHEMBL51657
• AKOS024348885
• 68818-86-0
• EINECS 272-401-0
• UNII-V6QQU7MM9Z
• GJNKQJAJXSUJBO-UHFFFAOYSA-N
• DTXCID4046238
• DB-055195

• MDL： MFCD00209643
• Inchi： 1S/C18H18O2/c1-3-19-17-13-9-5-7-11-15(13)18(20-4-2)16-12-8-6-10-14(16)17/h5-12H,3-4H2,1-2H3
• InChI Key： GJNKQJAJXSUJBO-UHFFFAOYSA-N
• SMILES： O(CC)C1C2C=CC=CC=2C(=C2C=CC=CC2=1)OCC

Computed Properties

• Exact Mass: 266.13100
• Monoisotopic Mass: 266.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Powder.
• Density: 1.0691 (rough estimate)
• Melting Point: 148-151 °C
• Boiling Point: 369.54°C (rough estimate)
• Flash Point: 176.4°C
• Refractive Index: 1.5200 (estimate)
• Solubility: Soluble in toluene.
• PSA: 18.46000
• LogP: 4.79040
• Solubility: Not determined

9,10-Diethoxyanthracene Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S24/25
• TSCA：Yes
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 9,10-Diethoxyanthracene

Comprehensive Guide to 9,10-Diethoxyanthracene (CAS No. 68818-86-0): Properties, Applications, and Industry Insights

9,10-Diethoxyanthracene (CAS No. 68818-86-0) is a specialized organic compound belonging to the anthracene derivative family. With its unique molecular structure featuring ethoxy groups at the 9 and 10 positions, this compound has garnered significant attention in materials science and photochemistry. The 9,10-Diethoxyanthracene molecular structure exhibits remarkable photophysical properties, making it valuable for applications ranging from organic electronics to advanced sensors.

In recent years, the demand for anthracene-based compounds has surged due to their versatility in optoelectronic devices. Researchers frequently search for "9,10-Diethoxyanthracene synthesis methods" and "anthracene derivatives applications," reflecting growing interest in this chemical space. The compound's fluorescence properties and electron-transfer capabilities make it particularly useful in developing next-generation OLED materials and photovoltaic systems.

The physical properties of 9,10-Diethoxyanthracene include a melting point range of 145-148°C and characteristic blue fluorescence under UV light. These properties, combined with its relatively high thermal stability, have led to investigations into its potential for "organic semiconductor materials" and "photoinitiator systems." The compound's solubility profile in common organic solvents like dichloromethane and toluene further enhances its processability for various industrial applications.

Current research trends highlight 9,10-Diethoxyanthracene as a promising candidate for "energy storage materials" and "photocatalytic systems." Scientists are particularly interested in its role in "singlet fission processes," a phenomenon that could revolutionize solar energy conversion technologies. The compound's ability to undergo efficient intersystem crossing makes it valuable for developing "molecular probes" and "fluorescence markers" in biological imaging applications.

From a commercial perspective, 9,10-Diethoxyanthracene suppliers typically offer the compound with purity levels ranging from 97% to 99%. The global market for such specialty chemicals is projected to grow steadily, driven by increasing demand from the "organic electronics industry" and "advanced material research." Proper handling and storage recommendations include protection from light and moisture, with many manufacturers suggesting storage at 2-8°C for long-term stability.

Environmental and safety considerations for CAS 68818-86-0 follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, appropriate personal protective equipment is recommended when handling the compound. Researchers often inquire about "9,10-Diethoxyanthracene safety data" and "environmental impact assessment," reflecting the scientific community's commitment to responsible chemical usage.

The future outlook for 9,10-Diethoxyanthracene appears promising, with ongoing research exploring its potential in "smart material applications" and "molecular electronics." As nanotechnology advances, the compound's unique photophysical characteristics may enable breakthroughs in "nanoscale optoelectronic devices" and "quantum dot sensitization." These developments align with current industry trends toward sustainable and energy-efficient technologies.

For researchers considering 9,10-Diethoxyanthracene for their projects, several key factors should be evaluated. The compound's "quantum yield" and "excitation/emission profiles" vary depending on solvent environment and concentration, requiring careful experimental design. Recent publications have demonstrated successful applications in "photoinduced electron transfer systems" and "molecular recognition platforms," suggesting broad potential across multiple scientific disciplines.

In analytical chemistry, 9,10-Diethoxyanthracene serves as a valuable reference standard for chromatographic methods. Its distinct UV-Vis absorption spectrum makes it useful for "HPLC method development" and "spectroscopic calibration." The compound's stability under various analytical conditions has contributed to its adoption in quality control protocols for related anthracene derivatives.

The synthesis of 9,10-Diethoxyanthracene typically involves Williamson ether synthesis starting from anthraquinone precursors. Modern "green chemistry approaches" to production are gaining traction, with researchers investigating catalytic methods that reduce energy consumption and waste generation. These developments address growing industry concerns about "sustainable chemical manufacturing" and "process optimization."

As the scientific community continues to explore 9,10-Diethoxyanthracene's potential, interdisciplinary collaborations are uncovering novel applications. Recent studies have examined its behavior in "supramolecular assemblies" and "host-guest complexes," opening new possibilities for functional material design. The compound's versatility ensures it will remain an important tool for innovation in chemical research and industrial applications for years to come.